(4S,5R,6R)-5-acetamido-6-[(1S,2S)-3-(4-azido-2-nitro-3,5-ditritio-phen yl)sulfanyl-1,2-dihydroxy-pro
(4S,5R,6R)-5-acetamido-6-[(1S,2S)-3-(4-azido-2-nitro-3,5-ditritio-phen yl)sulfanyl-1,2-dihydroxy-pro
Brand Name:
Vulcanchem
CAS No.:
132406-95-2
VCID:
VC0155231
InChI:
InChI=1S/C17H19N5O9S/c1-7(23)19-14-10(24)5-12(17(27)28)31-16(14)15(26)11(25)6-32-13-3-2-8(20-21-18)4-9(13)22(29)30/h2-5,10-11,14-16,24-26H,6H2,1H3,(H,19,23)(H,27,28)/t10-,11+,14+,15+,16+/m0/s1/i2T,4T
SMILES:
CC(=O)NC1C(C=C(OC1C(C(CSC2=C(C=C(C=C2)N=[N+]=[N-])[N+](=O)[O-])O)O)C(=O)O)O
Molecular Formula:
C17H19N5O9S
Molecular Weight:
473.4 g/mol
(4S,5R,6R)-5-acetamido-6-[(1S,2S)-3-(4-azido-2-nitro-3,5-ditritio-phen yl)sulfanyl-1,2-dihydroxy-pro
CAS No.: 132406-95-2
Main Products
VCID: VC0155231
Molecular Formula: C17H19N5O9S
Molecular Weight: 473.4 g/mol
CAS No. | 132406-95-2 |
---|---|
Product Name | (4S,5R,6R)-5-acetamido-6-[(1S,2S)-3-(4-azido-2-nitro-3,5-ditritio-phen yl)sulfanyl-1,2-dihydroxy-pro |
Molecular Formula | C17H19N5O9S |
Molecular Weight | 473.4 g/mol |
IUPAC Name | (2R,3R,4S)-3-acetamido-2-[(1R,2S)-3-(4-azido-2-nitro-3,5-ditritiophenyl)sulfanyl-1,2-dihydroxypropyl]-4-hydroxy-3,4-dihydro-2H-pyran-6-carboxylic acid |
Standard InChI | InChI=1S/C17H19N5O9S/c1-7(23)19-14-10(24)5-12(17(27)28)31-16(14)15(26)11(25)6-32-13-3-2-8(20-21-18)4-9(13)22(29)30/h2-5,10-11,14-16,24-26H,6H2,1H3,(H,19,23)(H,27,28)/t10-,11+,14+,15+,16+/m0/s1/i2T,4T |
Standard InChIKey | RZQVEPSHNTZKSJ-PVQURJCJSA-N |
Isomeric SMILES | [3H]C1=CC(=C(C(=C1N=[N+]=[N-])[3H])[N+](=O)[O-])SC[C@H]([C@H]([C@H]2[C@@H]([C@H](C=C(O2)C(=O)O)O)NC(=O)C)O)O |
SMILES | CC(=O)NC1C(C=C(OC1C(C(CSC2=C(C=C(C=C2)N=[N+]=[N-])[N+](=O)[O-])O)O)C(=O)O)O |
Canonical SMILES | CC(=O)NC1C(C=C(OC1C(C(CSC2=C(C=C(C=C2)N=[N+]=[N-])[N+](=O)[O-])O)O)C(=O)O)O |
Synonyms | 9-(4-azido-2-nitrophenyl)-5-acetamido-2,6-anhydro-2,3,5,9-tetradeoxy-9-thioglycerogalactonon-2-enoic acid 9-PANP-Neu5Ac2en 9-S-(4-azido-3,5-3H-2-nitrophenyl)-5-acetamido-2,6-anhydro-2,3,5,9-tetradeoxy-9-thio-D-glycero-D-galacto-non-2-enoic acid |
PubChem Compound | 3083181 |
Last Modified | Nov 11 2021 |
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